Cas no 781654-31-7 (3-Bromo-4,5-dimethoxybenzonitrile)

3-Bromo-4,5-dimethoxybenzonitrile structure
781654-31-7 structure
Product Name:3-Bromo-4,5-dimethoxybenzonitrile
CAS No:781654-31-7
MF:C9H8BrNO2
MW:242.069321632385
MDL:MFCD02256494
CID:93035
PubChem ID:329818854
Update Time:2025-04-18

3-Bromo-4,5-dimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4,5-dimethoxybenzonitrile
    • 3-Brom-4,5-dimethoxy-benzonitril
    • 3-bromo-4,5-dimethoxybenzenecarbonitrile
    • 3-BROMO-4,5-DIMETHOXY-BENZONITRILE
    • 5-Brom-veratrumsaeurenitril
    • 6-Brom-4-cyan-veratrol
    • F3099-6742
    • 3-Bromo-4,5-dimethoxybenzonitrile, AldrichCPR
    • 3-bromo-4,5 dimethoxybenzonitrile
    • FT-0769563
    • AS-40548
    • MFCD02256494
    • 781654-31-7
    • AKOS000273719
    • SR-01000298563
    • SCHEMBL523635
    • SR-01000298563-1
    • CS-0322441
    • PTCVIEQABWPBTA-UHFFFAOYSA-N
    • DTXSID30352802
    • MDL： MFCD02256494
    • Inchi： 1S/C9H8BrNO2/c1-12-8-4-6(5-11)3-7(10)9(8)13-2/h3-4H,1-2H3
    • InChI Key： PTCVIEQABWPBTA-UHFFFAOYSA-N
    • SMILES： BrC1=CC(C#N)=CC(=C1OC)OC

Computed Properties

  • Exact Mass: 240.97400
  • Monoisotopic Mass: 240.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • Color/Form: powder
  • Density: 1.53
  • Boiling Point: 291.1°C at 760 mmHg
  • Flash Point: 129.9°C
  • Refractive Index: 1.569
  • PSA: 42.25000
  • LogP: 2.33798
  • Solubility: Not determined

3-Bromo-4,5-dimethoxybenzonitrile Security Information

  • Hazardous Material transportation number：UN3439
  • HazardClass：6.1
  • PackingGroup：III
  • Packing Group：III
  • Hazard Level：6.1
  • Safety Term：6.1
  • Packing Group：III

3-Bromo-4,5-dimethoxybenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-4,5-dimethoxybenzonitrile Pricemore >>

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abcr
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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3-Bromo-4,5-dimethoxybenzonitrile, 98%
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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3-Bromo-4,5-dimethoxybenzonitrile Production Method

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